Cas no 1805441-94-4 (2-Amino-3,6-bis(trifluoromethyl)benzoic acid)

2-Amino-3,6-bis(trifluoromethyl)benzoic acid structure
1805441-94-4 structure
Product Name:2-Amino-3,6-bis(trifluoromethyl)benzoic acid
CAS No:1805441-94-4
MF:C9H5F6NO2
MW:273.131923437119
CID:4982813
Update Time:2023-08-24

2-Amino-3,6-bis(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-3,6-bis(trifluoromethyl)benzoic acid
    • Inchi: 1S/C9H5F6NO2/c10-8(11,12)3-1-2-4(9(13,14)15)6(16)5(3)7(17)18/h1-2H,16H2,(H,17,18)
    • InChI Key: VRZTZMISJMSECJ-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(C(F)(F)F)=C(C=1C(=O)O)N)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 326
  • XLogP3: 3.1
  • Topological Polar Surface Area: 63.3

2-Amino-3,6-bis(trifluoromethyl)benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013009113-1g
2-Amino-3,6-bis(trifluoromethyl)benzoic acid
1805441-94-4 97%
1g
1,579.40 USD 2021-06-25
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